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Compound of Interest

Compound Name: (±)8(9)-EE-14(Z)-E

Cat. No.: B1163260

Get Quote

Compound Identity & Chemical Nature
(±)8(9)-EE-14(Z)-E is a bioactive lipid mediator structurally characterized as (±)8,9-

Epoxyeicosa-14(Z)-enoic Acid.[1] It is identified as a minor product arising during the synthesis

of 14(15)-EET (Epoxyeicosatrienoic acid) and possesses distinct biological activity, particularly

in renal glomerular physiology where it antagonizes the protective effects of 8(9)-EET.
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Parameter Specification

Formal Name
rel-7-((2S,3R)-3-((Z)-undec-5-en-1-yl)oxiran-2-

yl)heptanoic acid

Synonyms
(±)8,9-Epoxyeicosa-14(Z)-enoic Acid; 8(9)-EE-

14(Z)-E

Catalog Reference Cayman Chemical Item No. 18112

Molecular Formula C₂₀H₃₆O₃

Molecular Weight 324.5 g/mol

Physical State Supplied as a solution in ethanol

Purity ≥95%

Solubility Profile
The lipophilic nature of (±)8(9)-EE-14(Z)-E dictates high solubility in organic solvents and poor

solubility in aqueous media. Successful experimentation requires precise solvent exchange

techniques to prevent precipitation or micelle formation during biological assays.

Quantitative Solubility Data
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Solvent Solubility Limit Notes

Ethanol ~10 mg/mL
Preferred solvent for stock

storage.

DMSO ~10 mg/mL

Ideal for preparing

concentrated stocks for cell

culture.

DMF ~10 mg/mL
Alternative organic solvent;

ensure inert gas purging.[1][2]

PBS (pH 7.2) ~0.5 mg/mL

Critical: Only achievable via

dilution from organic stock.

Unstable >24h.

Water <0.1 mg/mL

Sparingly soluble; not

recommended for direct

reconstitution.

Stability & Storage Protocols
Lipid mediators containing epoxide rings and double bonds are highly susceptible to oxidation

(auto-oxidation of the alkene) and hydrolysis (opening of the epoxide ring to form a diol).

Core Stability Rules
Temperature: Long-term storage must be at -20°C or lower.

Atmosphere: The compound is air-sensitive. Always store under a blanket of inert gas

(Nitrogen or Argon) to prevent oxidative degradation.

Solvent Environment:

Ethanol (Stock): Stable for ≥2 years at -20°C.[1][3]

Aqueous (Working): Unstable. Hydrolysis of the epoxide group accelerates in aqueous

buffers. Use within 24 hours.

Light: Protect from direct light to minimize photo-oxidation.
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Experimental Protocols
Protocol A: Solvent Exchange (Ethanol to DMSO)
Objective: To prepare a high-concentration stock solution free of ethanol for sensitive

bioassays.

Evaporation: Transfer the required volume of the supplied ethanolic solution to a clean glass

vial.

Nitrogen Stream: Place the vial under a gentle stream of nitrogen gas. Evaporate the ethanol

until a thin oil/film remains.

Caution: Do not apply heat. Do not over-dry (bone dry) as this may make resuspension

difficult.

Reconstitution: Immediately add DMSO (purged with inert gas) to the vial.

Vortex: Vortex gently for 10-15 seconds to ensure complete dissolution.

Storage: Use immediately or store at -20°C under nitrogen.

Protocol B: Preparation of Aqueous Working Solution
Objective: To prepare a buffer-compatible solution for cell treatment or perfusion.

Start with Organic Stock: Ensure you have a dissolved stock in Ethanol or DMSO (e.g., 10

mg/mL).

Dilution: Slowly add the organic stock to PBS (pH 7.2) while vortexing gently.

Ratio: Ensure the final organic solvent concentration is <0.1% or within the tolerance of

your biological system.

Max Concentration: Do not exceed 0.5 mg/mL in the final aqueous buffer.[1]

Usage: Proceed to the experiment immediately. Do not store this solution.

Visualization of Workflows & Pathways
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Diagram 1: Reconstitution & Handling Workflow
This diagram illustrates the critical path from the commercial ethanolic stock to a viable

biological assay solution, emphasizing the "Use Immediately" constraint for aqueous phases.
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Caption: Step-by-step solvent exchange and dilution workflow to maintain compound stability.

Diagram 2: Biological Context & Pathway
(±)8(9)-EE-14(Z)-E functions as an antagonist in the renal glomerular filtration barrier.
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Caption: Functional relationship showing the antagonistic effect of (±)8(9)-EE-14(Z)-E on 8(9)-

EET.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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